N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide

• IUPAC Name: N-cyclohexyl-2-[2-[hydroxy(phenyl)methyl]benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C22H25N3O2/c26-20(23-17-11-5-2-6-12-17)15-25-19-14-8-7-13-18(19)24-22(25)21(27)16-9-3-1-4-10-16/h1,3-4,7-10,13-14,17,21,27H,2,5-6,11-12,15H2,(H,23,26)
• InChI Key: WLVDLCCBOHTKBL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C3=CC=CC=C3N=C2C(C4=CC=CC=C4)O
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide, also known as CHBA, is a chemical compound with potential applications in the field of medicinal chemistry. This compound belongs to the family of benzimidazole derivatives, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. Studies have shown that N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide can inhibit the expression of inflammatory cytokines and enzymes, such as TNF-α, IL-1β, COX-2, and iNOS. In addition, N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has been shown to activate the Nrf2/ARE pathway, which plays a key role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects
N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide can inhibit the proliferation of cancer cells and induce apoptosis. In addition, N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has been shown to reduce the production of reactive oxygen species and lipid peroxidation, indicating its antioxidant activity. Furthermore, N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide is its relatively simple synthesis method, which allows for large-scale production. In addition, N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has been shown to have a low toxicity profile, making it a safe candidate for further research. However, one limitation of N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Further studies are needed to elucidate the mechanism of action of N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide and to optimize its pharmacokinetics and pharmacodynamics. In addition, the development of novel formulations and delivery methods for N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide may improve its solubility and bioavailability. Finally, the exploration of the structure-activity relationship of N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide may lead to the discovery of more potent analogs with enhanced biological activities.

Scientific Research Applications

N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has shown potential as a therapeutic agent for the treatment of various diseases. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. In addition, N-cyclohexyl-2-{2-[hydroxy(phenyl)methyl]-1H-benzimidazol-1-yl}acetamide has been shown to have a neuroprotective effect, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.